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Cat. No.: B12361138

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Apoptosis Signal-Regulating Kinase 1 (ASK1), also known as Mitogen-Activated

Protein Kinase Kinase Kinase 5 (MAP3K5), is a critical component of the mitogen-activated

protein kinase (MAPK) signaling cascade. It plays a pivotal role in cellular responses to a

variety of stressors, including oxidative stress, endoplasmic reticulum (ER) stress, and

inflammatory cytokines. Upon activation, ASK1 initiates a signaling cascade through the

phosphorylation of downstream kinases, primarily MKK3/6 and MKK4/7, which in turn activate

p38 MAPK and c-Jun N-terminal kinase (JNK), respectively. This cascade is implicated in

apoptosis, inflammation, and fibrosis, making ASK1 an attractive therapeutic target for a range

of diseases.

ASK1-IN-6 is a potent and selective inhibitor of ASK1, demonstrating significant activity in both

biochemical and cellular assays. These application notes provide a summary of its effective

concentrations in various in vitro assays and detailed protocols for its use.
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The following table summarizes the effective concentrations of ASK1-IN-6 and other relevant

ASK1 inhibitors in various in vitro assays. This data is essential for designing experiments to

probe the function of ASK1 and the efficacy of its inhibitors.

Inhibitor Assay Type
Target/Cell
Line

Effective
Concentration

Reference

ASK1-IN-6
Biochemical

Assay

Recombinant

ASK1
IC50: 7 nM

ASK1-IN-6 Cellular Assay Not specified IC50: 25 nM

NQDI-1 Cellular Assay
Murine BV2

microglial cells
600 nM

TC ASK 10 Cellular Assay

Human airway

smooth muscle

cells

10 nM, 100 nM,

1 µM

GS-444217
Biochemical

Assay

Recombinant

ASK1
IC50: 2.87 nM

GS-444217 Cellular Assay Not specified 0.3 µM - 1 µM

BPyO-34
Biochemical

Assay

Recombinant

ASK1
IC50: 520 nM

PFTA-1
Biochemical

Assay

Recombinant

ASK1
Ki: 340 nM

Compound 2
Biochemical

Assay

Recombinant

ASK1

IC50: 1.55 ± 0.27

nM

Compound 26e
Biochemical

Assay

Recombinant

ASK1
IC50: 30.17 nM
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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